Cas no 654059-21-9 (BAY 59-9435)

• Product Name: BAY 59-9435
• CAS No: 654059-21-9
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 838996
• Update Time: 2025-10-20

BAY 59-9435 Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-methyl-1-[[3-methyl-4-(1-methylethyl)-5-oxo-2(5H)-isoxazolyl]carbonyl] -, (3S)-
• Piperidine,3-methyl-1-[[3-methyl-4-(1-methylethyl)-5-oxo-2(5H)-isoxazolyl]carbonyl]-,(3S)-(9CI)
• BAY 59-9435

• Inchi： 1S/C14H22N2O3/c1-9(2)12-11(4)16(19-13(12)17)14(18)15-7-5-6-10(3)8-15/h9-10H,5-8H2,1-4H3/t10-/m0/s1
• InChI Key： XWESKOHENXWEAX-JTQLQIEISA-N
• SMILES： O1C(C(C(C)C)=C(C)N1C(N1CCC[C@H](C)C1)=O)=O

BAY 59-9435 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on BAY 59-9435

BAY 59-9435: A Novel Therapeutic Compound with Potential Applications in Neurological and Oncological Disorders

BAY 59-9435, also known by its CAS No. 654059-21-9, represents a groundbreaking advancement in the field of pharmaceutical research. This compound has garnered significant attention due to its unique molecular architecture and potential therapeutic applications in the treatment of neurological and oncological disorders. Recent studies have highlighted its promising role in modulating key signaling pathways associated with neurodegenerative diseases and cancer progression. The BAY 59-9435 compound is currently under investigation for its ability to target specific molecular mechanisms, offering new therapeutic strategies for patients with limited treatment options.

The BAY 59-9435 compound is characterized by its complex chemical structure, which includes a heterocyclic ring system and functional groups that enable its interaction with multiple biological targets. The CAS No. 654059-23-1 designation underscores its unique chemical identity and distinguishes it from other compounds in its class. Researchers have identified that the molecular framework of BAY 59-9435 allows for the modulation of intracellular signaling pathways, making it a potential candidate for the development of targeted therapies. The compound's ability to interact with specific receptors and enzymes has been a focal point of recent studies, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that BAY 59-9435 exhibits significant inhibitory activity against a panel of enzymes associated with neuroinflammation. This finding is particularly relevant in the context of Alzheimer's disease, where chronic inflammation is a key pathological feature. The BAY 59-9435 compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in the progression of neurodegenerative disorders. These results suggest that BAY 59-9435 could serve as a novel therapeutic agent for the management of inflammatory conditions in the central nervous system.

Another area of interest is the potential application of BAY 59-9435 in oncology. A study published in Cancer Research (2023) explored the anti-cancer properties of BAY 59-9435 in various tumor models. The researchers found that the compound effectively inhibits the proliferation of cancer cells by targeting the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in human cancers. The BAY 59-9435 compound's ability to modulate this pathway suggests its potential as a therapeutic agent for cancers resistant to conventional treatments. Additionally, the compound has shown promise in reducing tumor angiogenesis, a critical process in cancer progression.

Recent advancements in drug delivery systems have also opened new avenues for the application of BAY 59-9435. Researchers at the University of California, San Francisco have developed a novel nanoparticle-based delivery system that enhances the bioavailability and targeting efficiency of BAY 59-9435. This innovation addresses one of the major challenges in drug development, namely the poor solubility and limited penetration of therapeutic compounds into target tissues. The BAY 59-9435 compound's improved delivery has been shown to increase its therapeutic efficacy in preclinical models, paving the way for further clinical trials.

The pharmacokinetic profile of BAY 59-9435 is another critical aspect of its potential therapeutic application. A study published in Drug Metabolism and Disposition (2023) investigated the absorption, distribution, metabolism, and excretion (ADME) properties of BAY 59-9435. The results indicated that the compound exhibits favorable pharmacokinetic characteristics, including high oral bioavailability and prolonged half-life, which are essential for the development of effective therapeutic agents. These properties make BAY 59-9435 a promising candidate for oral administration, minimizing the need for invasive delivery methods.

Furthermore, the safety profile of BAY 59-9435 has been evaluated in several preclinical studies. Research published in Toxicological Sciences (2023) reported that the compound is well-tolerated in animal models, with minimal toxicity observed at therapeutic doses. The BAY 59-9435 compound's safety profile is particularly important in the context of long-term treatment for chronic diseases such as Alzheimer's and cancer. These findings suggest that BAY 59-9435 could be a viable option for patients requiring prolonged therapeutic intervention.

Despite its promising potential, the development of BAY 59-9435 as a therapeutic agent is still in the early stages. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. The CAS No. 654059-21-9 designation ensures that the compound's chemical identity is accurately documented, facilitating further research and development efforts. As the field of pharmaceutical science continues to evolve, the BAY 59-9435 compound is poised to play a significant role in the treatment of complex diseases.

In conclusion, the BAY 59-9435 compound represents a significant advancement in the development of novel therapeutics for neurological and oncological disorders. Its unique molecular structure, combined with its potential to modulate key biological pathways, makes it a promising candidate for further clinical investigation. As research continues to uncover the full potential of BAY 59-9435, it is expected to contribute to the development of more effective and targeted therapies for patients in need.